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Compound of Interest

Compound Name: 9-PAHSA-13C4

Cat. No.: B8049561 Get Quote

Essential Safety and Handling Guide for 9-
PAHSA-13C4
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 9-PAHSA-13C4. The following

procedural guidance is derived from the product's Safety Data Sheet (SDS) to ensure safe

operational handling and disposal.

Product Identifier: 9-PAHSA 13C4[1] Intended Use: For research use only. Not for human or

veterinary diagnostic or therapeutic use.[1] Formulation: 9-PAHSA-13C4 is supplied as a

solution in methyl acetate.[2][3][4] The safety precautions outlined below primarily address the

hazards associated with the solvent.

Hazard Identification and Classification
The product is classified as hazardous according to the Globally Harmonized System (GHS).

The primary hazards are associated with the methyl acetate solvent.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.[1]

Eye Irritation 2A
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity -

Single Exposure
3

H336: May cause drowsiness

or dizziness.[1]

GHS Pictograms:

Pictogram Hazard

🔥 Flame (Flammable)

❗
Exclamation Mark (Irritant,

Drowsiness/Dizziness)

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn to minimize exposure and ensure

safety. The following table summarizes the recommended PPE for handling 9-PAHSA-13C4 in

its methyl acetate solution.
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Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.

Must be worn to prevent

serious eye irritation from

splashes.[1]

Hands Chemical-resistant gloves.

Nitrile or butyl rubber gloves

are recommended for handling

solvents like methyl acetate.[5]

Body
Laboratory coat or disposable

gown.

To protect skin and clothing

from splashes.

Respiratory

Use in a well-ventilated area. A

respirator may be required if

ventilation is inadequate or for

large spills.

Work should be conducted in a

chemical fume hood to prevent

inhalation of vapors.[1]

Operational Handling and Storage
Strict adherence to the following procedures is crucial for the safe handling and storage of 9-
PAHSA-13C4.

Precautions for Safe Handling:

Ensure good ventilation and exhaustion at the workplace.[1]

Prevent the formation of aerosols.[1]

Keep away from heat, sparks, open flames, and hot surfaces. – No smoking.[1]

Ground and bond the container and receiving equipment to prevent electrostatic charges.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Avoid breathing mist, vapor, or spray.

Wash hands thoroughly after handling.[3]
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Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]

Storage Conditions:

Store in a well-ventilated place. Keep the container tightly closed.[1]

Store in a cool place.[1]

Store locked up.[1]

The recommended storage temperature is -20°C.[3][4]

First Aid Measures
In case of exposure, follow these immediate first-aid procedures.

Exposure Route First Aid Instructions

In case of eye contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[1]

In case of skin contact Wash with plenty of soap and water.

If inhaled

Move the person into fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.

If swallowed
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.

In case of fire
Use CO2, powder, or water spray to extinguish.

[1]

Disposal Plan
Contaminated materials and unused products must be disposed of as hazardous waste.

Waste Segregation: Do not mix with non-hazardous waste.
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Disposal of Contaminated Material: Absorb spills with liquid-binding material (sand,

diatomite, acid binders, universal binders, sawdust) and dispose of the contaminated

material as waste.[1]

Container Disposal: Dispose of the contents and container in accordance with local, regional,

national, and international regulations.[1] Do not allow the product to enter sewers or

surface/ground water.[1]

Experimental Workflow for Handling 9-PAHSA-13C4
The following diagram illustrates the standard workflow for safely handling 9-PAHSA-13C4 in a

laboratory setting.
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Caption: Workflow for Safe Handling of 9-PAHSA-13C4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. caymanchem.com [caymanchem.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. caymanchem.com [caymanchem.com]

5. leelinework.com [leelinework.com]

To cite this document: BenchChem. [Personal protective equipment for handling 9-PAHSA-
13C4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8049561#personal-protective-equipment-for-
handling-9-pahsa-13c4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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